1-((1-(difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)piperidine-3-carboxylic acid

• IUPAC Name: 1-[1-(difluoromethyl)-3,5-dimethylpyrazol-4-yl]sulfonylpiperidine-3-carboxylic acid
• InChI: InChI=1S/C12H17F2N3O4S/c1-7-10(8(2)17(15-7)12(13)14)22(20,21)16-5-3-4-9(6-16)11(18)19/h9,12H,3-6H2,1-2H3,(H,18,19)
• InChI Key: NNZWLENXMIIWJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(F)F)C)S(=O)(=O)N2CCCC(C2)C(=O)O
• Molecular Formula: C12H17F2N3O4S
• DSSTOX Substance ID: DTXSID601122738
• Molecular Weight: 337.35 g/mol
• CAS RN: 956935-30-1

Description

“1-((1-(difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)piperidine-3-carboxylic acid” is a chemical compound that belongs to the class of piperidine derivatives. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a subject of interest in the field of organic chemistry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In recent years, a lot of reviews concerning specific methods of piperidine synthesis, functionalization, and their pharmacological application have been published.

Molecular Structure Analysis

The molecular formula of this compound is C12H17F2N3O4S, and its molecular weight is 337.34. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidines are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. For instance, Xu et al. displayed a [5 + 1] acid-mediated annulation through the aza-Pummerer approach.

Physical And Chemical Properties Analysis

The compound is a solid with a molecular weight of 337.34. More specific physical and chemical properties such as melting point, solubility, etc., are not available in the retrieved literature.

Scientific Research Applications

Synthesis and Characterization

• A study focused on synthesizing and characterizing novel methyl 3- and 5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates, which are related to the compound . These compounds serve as novel heterocyclic amino acids, useful as achiral and chiral building blocks in various chemical syntheses (Matulevičiūtė et al., 2021).

Crystal and Molecular Structure Studies

• Another research synthesized a compound closely related to 1-((1-(Difluoromethyl)-3,5-Dimethyl-1H-Pyrazol-4-yl)sulfonyl)piperidine-3-carboxylic acid and investigated its crystal and molecular structure. This study provided insights into the conformation and geometry of such compounds, which is crucial for understanding their chemical behavior (Naveen et al., 2015).

Aurora Kinase Inhibition for Cancer Treatment

• While not directly involving the specific compound , related research indicates that similar compounds may have potential applications in cancer treatment. An example is an Aurora kinase inhibitor that inhibits Aurora A, a protein involved in cell division, thereby offering a pathway for treating cancer (ロバート ヘンリー，ジェームズ, 2006).

Potential in Anticancer Research

• Research on di- and trifunctional substituted 1,3-thiazoles, which are structurally similar to the compound , demonstrated significant anticancer activity. This suggests that compounds with similar structures may have potential applications in developing new anticancer drugs (Turov, 2020).

Antimicrobial and Antimycobacterial Activities

• Another area of research involves the antimicrobial and antimycobacterial activities of compounds similar to this compound. Such studies are crucial in the search for new and effective treatments against various microbial infections (.. R.V.Sidhaye et al., 2011).

Future Directions

Piperidines and their derivatives continue to be a significant area of research in the pharmaceutical industry due to their wide range of pharmacological applications. The development of new synthetic methods and the discovery of novel piperidine-based drugs are expected to be the focus of future research.